Cas no 1857-11-0 (Sempervirol)

• Product Name: Sempervirol
• CAS No: 1857-11-0
• MF: C₂₀H₃₀O
• MW: 286.451606273651
• CID: 2000510
• PubChem ID: 12442761
• Update Time: 2025-04-21

Sempervirol Chemical and Physical Properties

Names and Identifiers

• Sempervirol
• (+)-Sempervirol
• (4bS,8aS)-4b,5,6,7,8,8a,9,10-Octahydro-4b,8,8-trimethyl-3-isopropylphenanthren-2-ol
• CHEMBL1097038
• SCHEMBL10524412
• DTXSID501118720
• rel-(4bR,8aR)-4b,5,6,7,8,8a,9,10-Octahydro-4b,8,8-trimethyl-3-(1-methylethyl)-2-phenanthrenol
• 1857-11-0
• 17990-27-1
• (4bS,8aS)-4b,8,8-trimethyl-3-propan-2-yl-5,6,7,8a,9,10-hexahydrophenanthren-2-ol

• Inchi： 1S/C20H30O/c1-13(2)15-12-16-14(11-17(15)21)7-8-18-19(3,4)9-6-10-20(16,18)5/h11-13,18,21H,6-10H2,1-5H3
• InChI Key： RSIJAQZNHHXEJZ-UHFFFAOYSA-N
• SMILES： CC(C1C(O)=CC2CCC3C(C=2C=1)(C)CCCC3(C)C)C

Computed Properties

• Exact Mass: 286.229665576Da
• Monoisotopic Mass: 286.229665576Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.803
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids